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Compound of Interest

Compound Name: Bromocyclohexane-d11

Cat. No.: B057212

For researchers and professionals in drug development, the proper handling and disposal of
specialized chemical reagents like Bromocyclohexane-d11 are paramount for ensuring
laboratory safety and environmental compliance. This guide provides essential, step-by-step
procedures for the safe disposal of Bromocyclohexane-d11, grounded in established safety
protocols.

Core Disposal Principle: Professional Hazardous
Waste Management

The primary and mandated method for the disposal of Bromocyclohexane-d11 is to engage a
licensed professional waste disposal service.[1][2] This ensures that the compound is managed
in accordance with all federal, state, and local environmental regulations.[2] Do not attempt to
dispose of this chemical through standard laboratory drains or as regular waste.[1][2]
Discharge into the environment must be avoided.[1]

Quantitative Data Summary

Understanding the physicochemical properties of Bromocyclohexane-d11 is crucial for its
safe handling and disposal. The following table summarizes key quantitative data for this
compound.
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Property Value

Chemical Formula CeD11BI[1]

CAS Number 35558-49-7[1][3]

Molecular Weight 174.12 g/mol

Density 1.412 g/mL at 25 °C

Boiling Point 166-167 °C

Flash Point 62 °C (144 °F) - closed cup[1][2]
Refractive Index n20/D 1.492

Spill Management and Immediate Containment

In the event of a spill, immediate and appropriate action is required to prevent exposure and
environmental contamination.

Experimental Protocol: Spill Cleanup

e Ensure Proper Ventilation and Remove Ignition Sources: Work in a well-ventilated area,
preferably a chemical fume hood.[1] Remove all sources of ignition, such as sparks or open
flames, as the substance is flammable.[1][2]

o Wear Appropriate Personal Protective Equipment (PPE): At a minimum, this includes
chemical-resistant gloves, safety goggles, and a lab coat.[1] For larger spills or in areas with
inadequate ventilation, a full-face supplied air respirator may be necessary.[1]

o Contain the Spill: Use an inert absorbent material, such as vermiculite, dry sand, or earth, to
soak up the spilled Bromocyclohexane-d11.[1]

e Collect and Store Waste: Carefully collect the absorbent material containing the chemical
and place it into a suitable, closed, and properly labeled hazardous waste container for
disposal.[1][2]

o Decontaminate the Area: Clean the spill area thoroughly with soap and water.[1]
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¢ Dispose of Contaminated Materials: All contaminated materials, including gloves and
cleaning supplies, must be disposed of as hazardous waste.[1]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper management and disposal
of Bromocyclohexane-d11.

Bromocyclohexane-d11 Waste Management

Start: Generation of
Bromocyclohexane-d11 Waste

Follow Spill Cleanup Protocol:
1. Ensure Ventilation & Remove Ignition Sources
2. Wear PPE Routine Disposal of Unused Product
3. Contain with Inert Absorbent
4. Collect in Labeled Container

Store in a suitable,
closed, and labeled
hazardous waste container.

Contact a licensed professional
waste disposal service.

End: Proper Disposal
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Bromocyclohexane-d11 Disposal Workflow

Health and Safety Precautions

« Inhalation: May be harmful if inhaled and can cause respiratory tract irritation.[1][2]

o Skin Contact: May be harmful if absorbed through the skin and can cause skin irritation.[1][2]
o Eye Contact: May cause eye irritation.[1][2]

 Ingestion: May be harmful if swallowed.[1][2]

In case of exposure, consult the Safety Data Sheet (SDS) and seek medical attention
immediately.[1][4] Always handle this chemical with appropriate engineering controls, such as a
chemical fume hood, to minimize exposure.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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